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Cat. No.: B1430793 Get Quote

Technical Support Center: Diethyl Aminoethyl
Hexanoate Citrate Applications
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals avoid phytotoxicity

when using Diethyl aminoethyl hexanoate citrate (DA-6 citrate) in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Diethyl aminoethyl hexanoate citrate (DA-6 citrate)?

A1: Diethyl aminoethyl hexanoate (DA-6) is a broad-spectrum plant growth regulator. Its citrate

form is a white, flaky crystal that is soluble in water and polar organic solvents like ethanol and

acetone. It is stable at room temperature but can decompose in alkaline conditions.[1] DA-6 is

known to increase chlorophyll, protein, and nucleic acid content in plants, enhance

photosynthetic rates, and promote carbon and nitrogen metabolism. These effects can lead to

improved growth, increased yield, and enhanced stress resistance.[2]

Q2: What are the typical symptoms of DA-6 citrate phytotoxicity?

A2: Over-application of DA-6 citrate can lead to phytotoxicity. The primary symptoms observed

are on the leaves, which initially develop spots. These spots gradually enlarge, changing in
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color from light yellow to dark brown, and eventually becoming transparent.[3]

Q3: What are the general symptoms of plant growth regulator (PGR) overdose?

A3: General symptoms of PGR overdose can include stunting, leaf crinkling or distortion,

chlorosis (yellowing), and necrosis (tissue death).[4] In severe cases, it can lead to delayed

flowering and reduced fruit or flower size.

Q4: Is DA-6 citrate considered toxic to humans or animals?

A4: Diethyl aminoethyl hexanoate is a fatty ester compound and is considered to have very low

toxicity to humans and animals.[5]

Troubleshooting Guide
This guide addresses specific issues that may arise during the application of Diethyl
aminoethyl hexanoate citrate.

Issue 1: Leaf Spotting and Discoloration After Application

Symptoms: You observe spots on the leaves of treated plants. The spots are initially light

yellow, then progress to dark brown, and may become transparent.[3]

Cause: This is a characteristic symptom of DA-6 citrate overdose. The concentration or

application frequency likely exceeded the plant's tolerance.

Solution:

Cease Application: Immediately stop any further applications of DA-6 citrate to the affected

plants.

Rinse Foliage: If the application was recent, thoroughly rinse the plant foliage with water to

remove unabsorbed residue.

Supportive Care: Provide optimal growing conditions (water, light, and nutrients) to help

the plant recover. New growth should appear normal.
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Review Protocol: Before the next application, carefully review your protocol and the

recommended application rates for your specific plant species (see Table 1).

Issue 2: Stunted Growth and Deformed Leaves

Symptoms: Plants appear stunted, and new leaves are crinkled or misshapen after

treatment.

Cause: This is a common sign of PGR overdose.[4][6] While not a specific symptom of DA-6,

it indicates that the concentration was too high, leading to an inhibitory effect on growth.

Solution:

Discontinue Treatment: Halt all DA-6 citrate applications.

Gibberellic Acid Application: In some cases of PGR-induced stunting, an application of

gibberellic acid (GA) can help to reverse the effects and promote stem elongation.[7]

Consult relevant literature for appropriate concentrations for your plant species.

Adjust Future Applications: For subsequent experiments, significantly reduce the

application rate. It is advisable to perform a dose-response test on a small batch of plants

to determine the optimal concentration.

Quantitative Data Summary
The following table provides a summary of recommended application rates of Diethyl

aminoethyl hexanoate (DA-6) for various crops. Note that the citrate formulation may have

different optimal concentrations, and it is crucial to conduct small-scale trials to determine the

ideal rate for your specific experimental conditions.

Table 1: Recommended Application Rates of Diethyl Aminoethyl Hexanoate (DA-6)
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Crop
Application
Concentration
(mg/L)

Application Stage Expected Effects

Rice 10-15

Seed soaking (24h),

tillering, booting, and

grain-filling stages

Improved germination,

cold resistance,

increased tillering and

yield.[2]

Cotton 10

Seed soaking (24h),

seedling and bud

stages

Increased stress

resistance and boll

weight.

Tomato 10 Foliar spray

Increased biomass of

roots, stems, and

leaves.[8]

Potato 60-100 Early flowering stage

Increased net

photosynthetic rate

and stress resistance.

[1]

Spinach 5 Seed soaking (12h)

Promoted seed

germination and

increased chlorophyll

content.[1]

Strawberry 20
Before and after

flowering

Increased yield and

fruit quality.[1]

Note: Higher concentrations (e.g., 20-40 mg/L on tomatoes) have been shown to have no

significant positive effect or even inhibit growth.[8]

Experimental Protocols
Protocol for Assessing Phytotoxicity of Diethyl Aminoethyl Hexanoate Citrate

This protocol is adapted from the OECD Guideline for the Testing of Chemicals, Test No. 208:

Terrestrial Plant Test: Seedling Emergence and Seedling Growth Test.[7][8][9]
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1. Objective: To determine the concentration of Diethyl aminoethyl hexanoate citrate that

causes phytotoxicity in a target plant species.

2. Materials:

Test plant seeds (e.g., tomato, lettuce, radish).

Diethyl aminoethyl hexanoate citrate.

Potting medium (e.g., sandy loam soil).

Pots or trays.

Controlled environment chamber or greenhouse.

Distilled water.

Balance, beakers, and other standard laboratory equipment.

3. Experimental Design:

Treatments: Prepare a series of concentrations of DA-6 citrate in distilled water. Include a

negative control (distilled water only). A typical range might be 0, 10, 20, 50, 100, and 200

mg/L.

Replicates: Use a minimum of four replicates for each treatment group.

Randomization: Randomly assign treatments to the pots.

4. Procedure:

Seed Sowing: Fill pots with the potting medium and sow a predetermined number of seeds

per pot at a uniform depth.

Application: Immediately after sowing, apply a fixed volume of the respective treatment

solution to each pot, ensuring even distribution.
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Growing Conditions: Place the pots in a controlled environment with optimal conditions for

the chosen plant species (e.g., 22°C day/18°C night, 16-hour photoperiod, 70% humidity).[9]

Observations:

Record seedling emergence daily.

After 14-21 days, visually assess phytotoxicity symptoms for each plant, including leaf

spotting, discoloration, stunting, and deformities.[9]

Measure plant height and shoot fresh and dry weight.

5. Data Analysis:

Calculate the percentage of seedling emergence.

Statistically compare the growth parameters (height, weight) and phytotoxicity ratings

between treatment groups and the control.

Determine the No Observed Effect Concentration (NOEC) and the Lowest Observed Effect

Concentration (LOEC).
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Caption: A troubleshooting workflow for identifying and mitigating phytotoxicity.
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Caption: A simplified signaling pathway for synthetic auxin-induced phytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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